1-(pyrazine-2-carbonyl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide

• IUPAC Name: 1-(pyrazine-2-carbonyl)-N-(2-thiophen-2-ylethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C15H16N4O2S/c20-14(18-4-3-12-2-1-7-22-12)11-9-19(10-11)15(21)13-8-16-5-6-17-13/h1-2,5-8,11H,3-4,9-10H2,(H,18,20)
• InChI Key: XGNLFAONCYJMBO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NC=CN=C2)C(=O)NCCC3=CC=CS3
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

1-(pyrazine-2-carbonyl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of azetidine-3-carboxamide derivatives and has been synthesized through specific methods to obtain high yields and purity.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

1-(Pyrazine-2-carbonyl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide serves as a precursor in the synthesis of a wide range of heterocyclic compounds. Heterocyclic chemistry is a central part of organic chemistry and the synthesis of pharmaceuticals due to the diverse biological activities that these compounds exhibit. For instance, the synthesis of pyrazole, pyrimidine, and thiazole derivatives from thiophene-based precursors has shown remarkable antimicrobial activities. Such compounds are synthesized through various cyclization reactions, showcasing the versatility of thiophene derivatives in generating biologically active molecules (El-Emary et al., 2006; Wardakhan & Edrees, 2016).

Antimicrobial and Anticancer Activities

The derivatives synthesized from this compound have been explored for their antimicrobial properties. The synthesis of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, for example, has demonstrated significant in vitro antimicrobial activities, indicating the potential of these compounds in developing new antimicrobial agents (Gad-Elkareem et al., 2011). Similarly, the synthesis and characterization of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have shown cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting their potential application in cancer research (Hassan et al., 2014).

Enzyme Inhibitor Activity

Some novel pyrazinamide condensed 1,2,3,4-tetrahydropyrimidines, prepared from N-(3-oxobutanoyl)pyrazine-2-carboxamide, have shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes. These enzymes are targets in the treatment of Alzheimer's disease, making these compounds of significant interest in neurodegenerative disease research (Elumalai et al., 2014).